3-Carbamoylpicolinic Acid

• IUPAC Name: 3-carbamoylpyridine-2-carboxylic acid
• InChI: InChI=1S/C7H6N2O3/c8-6(10)4-2-1-3-9-5(4)7(11)12/h1-3H,(H2,8,10)(H,11,12)
• InChI Key: CGDAWEVRGAIHJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=O)O)C(=O)N
• Molecular Formula: C7H6N2O3
• DSSTOX Substance ID: DTXSID80437976
• Molecular Weight: 166.13 g/mol
• CAS No.: 4733-65-7

Description

3-Carbamoylpicolinic Acid is an organic compound with the molecular formula C7H6N2O3 It is a derivative of picolinic acid, where a carbamoyl group replaces one of the hydrogen atoms on the pyridine ring

Mechanism of Action

Target of Action

3-Carbamoylpicolinic Acid is a versatile building block for the synthesis of agrochemicals and pharmaceuticals . It is prepared by imidase-catalyzed regiospecific hydrolysis of 2,3-pyridinedicarboximide with intact Arthrobacter ureafaciens O-86 cells

Biochemical Pathways

It is known that the compound is produced by imidase-catalyzed regiospecific hydrolysis of 2,3-pyridinedicarboximide .

Biochemical Analysis

Biochemical Properties

3-Carbamoylpicolinic Acid plays a crucial role in biochemical reactions, particularly in the synthesis of agrochemicals and pharmaceuticals. It interacts with enzymes such as imidase, which catalyzes the hydrolysis of 2,3-pyridinedicarboximide to produce this compound . This compound also interacts with proteins and other biomolecules, forming complexes that are essential for its biochemical activity.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been shown to affect the function of cells by modulating the activity of specific enzymes and proteins. For instance, it can alter the expression of genes involved in metabolic pathways, thereby impacting cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function. The compound’s ability to form complexes with proteins and other biomolecules is key to its mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound is stable under certain conditions but can degrade over time, affecting its long-term impact on cellular function. In vitro and in vivo studies have demonstrated that the compound’s stability and degradation are influenced by factors such as pH and temperature .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have beneficial effects, while higher doses can lead to toxic or adverse effects. Studies have shown that there are threshold effects, where the compound’s impact on cellular function changes significantly at certain dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. It plays a role in the catabolism of amino acids and other metabolic processes, influencing the overall metabolic activity of cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions affect the compound’s localization and accumulation, influencing its activity and function within different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization is essential for its role in biochemical reactions and cellular processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Carbamoylpicolinic Acid can be synthesized through the imidase-catalyzed regioselective hydrolysis of 2,3-pyridinedicarboximide. This reaction is carried out in a water-organic solvent, two-phase system containing cyclohexanone at low pH to avoid spontaneous random hydrolysis. Under optimized conditions, the yield of this compound can reach 36.6 mM in the water phase, with a molar conversion yield of 91.5% and a regioisomeric purity of 94.5% .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the imidase-catalyzed hydrolysis method mentioned above could potentially be scaled up for industrial applications.

Chemical Reactions Analysis

Types of Reactions: 3-Carbamoylpicolinic Acid can undergo various chemical reactions, including hydrolysis, oxidation, and substitution reactions.

Common Reagents and Conditions:

Hydrolysis: The compound can be hydrolyzed using imidase enzymes in a water-organic solvent system.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) can be used to oxidize related compounds like picolinic acid.

Substitution: Nucleophilic substitution reactions can occur on the pyridine ring, especially at positions ortho and para to the nitrogen atom.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, hydrolysis of 2,3-pyridinedicarboximide yields this compound .

Scientific Research Applications

3-Carbamoylpicolinic Acid is a versatile building block for the synthesis of agrochemicals and pharmaceuticals. It has been used in the development of various bioactive compounds due to its ability to form stable complexes with metal ions. This property makes it useful in coordination chemistry and as a ligand in catalysis .

In biology and medicine, derivatives of this compound have shown potential as antiviral and immunomodulatory agents. They can bind to zinc finger proteins, altering their structure and function, which can inhibit viral replication and modulate immune responses .

Comparison with Similar Compounds

Picolinic Acid: An isomer of 3-Carbamoylpicolinic Acid with the carboxyl group at the 2-position.

Nicotinic Acid: Another isomer with the carboxyl group at the 3-position. It is known for its role in the biosynthesis of nicotinamide adenine dinucleotide (NAD).

Isonicotinic Acid: An isomer with the carboxyl group at the 4-position. It is used in the synthesis of isoniazid, an important antitubercular drug.

Uniqueness: this compound is unique due to the presence of the carbamoyl group, which enhances its ability to form stable complexes with metal ions. This property makes it particularly useful in coordination chemistry and catalysis, setting it apart from its isomers .